Silane, trimethyl(6-methyl-5-hepten-1-ynyl)-
Overview
Description
Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- is an organosilicon compound with the molecular formula C11H20Si . This compound is characterized by the presence of a silane group bonded to a trimethyl group and a 6-methyl-5-hepten-1-ynyl group. It is a versatile compound used in various chemical reactions and industrial applications due to its unique structural properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- typically involves the reaction of trimethylsilane with 6-methyl-5-hepten-1-yne under specific conditions. The reaction is usually carried out in the presence of a catalyst, such as a transition metal complex, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are optimized to achieve high yields and purity of the compound .
Industrial Production Methods
In an industrial setting, the production of Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- is scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent quality and efficiency. The use of advanced purification techniques, such as distillation and chromatography, further enhances the purity of the final product .
Chemical Reactions Analysis
Types of Reactions
Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding silanols or siloxanes.
Reduction: Reduction reactions can convert the compound into simpler silanes.
Substitution: The trimethylsilane group can be substituted with other functional groups, leading to the formation of diverse derivatives.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield .
Major Products Formed
The major products formed from these reactions include silanols, siloxanes, and various substituted silanes. These products have significant applications in materials science, pharmaceuticals, and chemical synthesis .
Scientific Research Applications
Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- has a wide range of scientific research applications:
Chemistry: It is used as a precursor in the synthesis of complex organosilicon compounds and as a reagent in various organic transformations.
Biology: The compound is explored for its potential in modifying biomolecules and creating biocompatible materials.
Medicine: Research is ongoing to investigate its use in drug delivery systems and as a component in medical devices.
Industry: It is utilized in the production of advanced materials, coatings, and adhesives due to its unique chemical properties
Mechanism of Action
The mechanism of action of Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- involves its interaction with various molecular targets. The silane group can form strong bonds with other elements, facilitating the formation of stable compounds. The trimethyl group provides steric hindrance, influencing the reactivity and selectivity of the compound in different reactions. The 6-methyl-5-hepten-1-ynyl group introduces unsaturation, allowing for further functionalization and modification .
Comparison with Similar Compounds
Similar Compounds
Trimethylsilane: A simpler analog with only a trimethylsilane group.
Hexamethyldisilane: Contains two trimethylsilane groups bonded to a silicon atom.
Vinyltrimethylsilane: Features a vinyl group in place of the 6-methyl-5-hepten-1-ynyl group.
Uniqueness
Silane, trimethyl(6-methyl-5-hepten-1-ynyl)- is unique due to the presence of the 6-methyl-5-hepten-1-ynyl group, which imparts additional reactivity and versatility compared to simpler silanes. This structural feature allows for a broader range of chemical transformations and applications, making it a valuable compound in both research and industry .
Properties
CAS No. |
61685-11-8 |
|---|---|
Molecular Formula |
C11H20Si |
Molecular Weight |
180.36 g/mol |
IUPAC Name |
trimethyl(6-methylhept-5-en-1-ynyl)silane |
InChI |
InChI=1S/C11H20Si/c1-11(2)9-7-6-8-10-12(3,4)5/h9H,6-7H2,1-5H3 |
InChI Key |
VAZVPEFYWVBXPU-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CCCC#C[Si](C)(C)C)C |
Origin of Product |
United States |
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